4-Amino-3-methoxy-n-(1-methylpiperidin-4-yl)benzamide

• IUPAC Name: 4-amino-3-methoxy-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C14H21N3O2/c1-17-7-5-11(6-8-17)16-14(18)10-3-4-12(15)13(9-10)19-2/h3-4,9,11H,5-8,15H2,1-2H3,(H,16,18)
• InChI Key: XBYFLVPPIOYEJF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)N)OC
• Molecular Formula: C14H21N3O2
• DSSTOX Substance ID: DTXSID501213598
• Molecular Weight: 263.34 g/mol
• CAS No.: 876126-60-2

Description

4-Amino-3-methoxy-n-(1-methylpiperidin-4-yl)benzamide is a chemical compound that belongs to the class of benzamides. Benzamides are known for their diverse applications in pharmaceuticals, agrochemicals, and industrial processes. This compound, in particular, has been studied for its potential therapeutic applications and its role in various chemical reactions.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in modulating biological pathways.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases such as hepatitis B virus (HBV) infections.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

Target of Action

The primary target of 4-amino-3-methoxy-N-(1-methyl-4-piperidyl)benzamide is PDE10A (phosphodiesterase) . PDE10A is a protein that is abundant only in brain tissue . It plays a significant role in the pharmaceutical industry .

Mode of Action

The compound acts as a potent inhibitor of PDE10A . By inhibiting this enzyme, it can modulate the levels of cyclic nucleotides, which are key regulators of intracellular processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Amino-3-methoxy-n-(1-methylpiperidin-4-yl)benzamide typically involves the condensation of 4-amino-3-methoxybenzoic acid with 1-methyl-4-piperidylamine. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually performed in an organic solvent such as dichloromethane at room temperature .

Industrial Production Methods: In industrial settings, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, higher yields, and reduced reaction times. The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also being explored to make the process more environmentally friendly .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or methoxy groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products:

Oxidation: Formation of corresponding quinones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Comparison with Similar Compounds

• 4-amino-3-methoxy-N-methylbenzamide
• 3-amino-4-methoxybenzamide
• 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline

Comparison: 4-Amino-3-methoxy-n-(1-methylpiperidin-4-yl)benzamide is unique due to the presence of the piperidyl group, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and therapeutic potentials. For instance, the piperidyl group can enhance the compound’s ability to cross biological membranes, potentially increasing its efficacy in biological systems .

Synthesis routes and methods

Procedure details

To 4-amino-3-methoxybenzoic acid (1.064 g mg, 6.37 mmol) in dichloromethane (50 ml) was added DIPEA (2.22 ul, 12.74 mmol) and TBTU (2.25 g, 7.0 mmol) and the mixture stirred for 10 minutes. 4-amino-1-methylpiperidine (0.872 g, 7.65 mmol) was added and stirring continued for 16 hours. The resulting solid was filtered and dried under vacuum (1.04 g, 3.95 mmol, 62%).